Cas no 28781-85-3 (ethyl 2,2-difluoropropanoate)

ethyl 2,2-difluoropropanoate Properties

Names and Identifiers

• 2,2-Difluoropropionic acid ethyl ester
• Ethyl 2,2-Difluoropropionate
• Ethyl 2,2-difluoropropanoate
• C5H8F2O2
• 28781-85-3
• DTXSID50375614
• AKOS005063331
• A819588
• BCP10917
• Difluoropropionic acid ethyl ester
• EN300-200735
• FT-0678010
• 2,2-Difluoro-propionic acid ethyl ester
• E1350
• FS-3890
• AMY1269
• CS-W004259
• SY031452
• PB42465
• SCHEMBL776347
• Ethyl 2,2 difluoropropionate
• MFCD06657970
• 2,2-Difluoropropionic acid ethylester
• Z1201623583
• Propanoic acid, 2,2-difluoro-, ethyl ester
• ETHYL2,2-DIFLUOROPROPIONATE
• ethyl difluoropropionate
• J-506798
• 2,2-Difluoropropionicacidethylester
• BBL102322
• STL556122
• DB-001194
• +Expand

• MDL： MFCD06657970
• InChIKey： ISVLDAIKRGXNCZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H8F2O2/c1-3-9-4(8)5(2,6)7/h3H2,1-2H3
• SMILES： CCOC(=O)C(C)(F)F

Computed Properties

• Exact Mass: 138.04900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 138.049
• Heavy Atom Count: 9
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 1.20470
• PSA: 26.30000
• Refractive Index: 1.351
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 24°C/20mm
• Flash Point: 13.4 °C
• Density: 1.102

ethyl 2,2-difluoropropanoate Security Information

• Dangerous goods sign： F Xi
• HazardClass：3

ethyl 2,2-difluoropropanoate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%